ethyl 3-[(3-fluorobenzoyl)amino]-3-(4-methylphenyl)propanoate

• IUPAC Name: ethyl 3-[(3-fluorobenzoyl)amino]-3-(4-methylphenyl)propanoate
• InChI: InChI=1S/C19H20FNO3/c1-3-24-18(22)12-17(14-9-7-13(2)8-10-14)21-19(23)15-5-4-6-16(20)11-15/h4-11,17H,3,12H2,1-2H3,(H,21,23)
• InChI Key: FKBQBNBFPZCQQM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(C1=CC=C(C=C1)C)NC(=O)C2=CC(=CC=C2)F
• Molecular Formula: C19H20FNO3
• Molecular Weight: 329.4 g/mol

Description

Ethyl 3-[(3-fluorobenzoyl)amino]-3-(4-methylphenyl)propanoate is a chemical compound used in scientific research. It is a member of the propanoate ester family and is commonly referred to as ethyl 3-FBAP. This compound is synthesized using a specific method, and its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions are important aspects to consider.

Mechanism of Action

The mechanism of action of ethyl 3-FBAP involves its binding to proteins through the formation of hydrogen bonds and hydrophobic interactions. This binding results in a change in the fluorescence intensity of the probe, which can be used to monitor protein-protein interactions and drug binding.
Biochemical and Physiological Effects:
Ethyl 3-FBAP has no known biochemical or physiological effects on living organisms. It is a synthetic compound used solely for scientific research purposes.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl 3-FBAP in lab experiments is its high selectivity and sensitivity. It has been shown to have a low background signal and a high signal-to-noise ratio, making it a reliable tool for studying protein-protein interactions. However, one of the limitations of using this compound is its cost and the complexity of its synthesis, which can make it difficult to obtain in large quantities.

Future Directions

There are many future directions for the use of ethyl 3-FBAP in scientific research. One area of interest is the development of new probes with improved selectivity and sensitivity. Another area of interest is the use of this compound in drug discovery, where it can be used to screen for potential drug candidates. Additionally, the use of ethyl 3-FBAP in live-cell imaging and in vivo studies is an area of active research. Overall, the future directions for the use of ethyl 3-FBAP are diverse and hold great promise for advancing scientific knowledge in many different fields.

Scientific Research Applications

Ethyl 3-FBAP is used in scientific research as a fluorescent probe to study protein-protein interactions. It is also used to study the binding of small molecules to proteins and to investigate the mechanism of action of certain drugs. This compound has been shown to have high selectivity and sensitivity, making it a useful tool in many different research areas.